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Compound of Interest

Compound Name: CC-3240

CAS No.: 2922675-91-8

Cat. No.: B12383523

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular uptake, distribution, and

mechanism of action of CC-3240, a novel molecular glue degrader targeting

Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CaMKK2). The information

presented herein is intended to support further research and development of this compound.

Core Mechanism of Action: Hijacking the Ubiquitin-
Proteasome System
CC-3240 is an optimized molecular glue degrader that induces the targeted degradation of

CaMKK2.[1][2] Its mechanism of action involves hijacking the body's natural protein disposal

system, the ubiquitin-proteasome pathway. CC-3240 facilitates the interaction between

CaMKK2 and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal

degradation of the kinase. This approach offers a distinct pharmacological advantage over

traditional kinase inhibition by eliminating the target protein entirely.[1]
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Caption: Mechanism of CC-3240-mediated CaMKK2 degradation.

In Vitro Efficacy and Potency
CC-3240 demonstrates high-affinity binding to CaMKK2 and potent degradation efficacy in

cellular assays. The following table summarizes the key in vitro pharmacological parameters.
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Parameter Cell Line Value Reference

IC50 (Binding Affinity) - 9 nM (0.009 µM) [1][3][4]

DC50 (Degradation)

(ePL-CaMKK2)
HEK-293T 0.29 µM [3][4]

DC50 (Degradation) THP-1 100 nM [1]

Dmax (Max

Degradation)
THP-1 92% [1]

% Degradation (ePL-

CaMKK2)
HEK-293T 84% [3][4]

Pharmacokinetics in a Preclinical Model
Pharmacokinetic studies in a C57BL/6 mouse model reveal that CC-3240 exhibits excellent

bioavailability and systemic exposure following subcutaneous administration.

Parameter Animal Model Dose Value Reference

tmax C57BL/6 Mouse 10 mg/kg s.c. 0.5 h [3][4]

Bioavailability C57BL/6 Mouse 10 mg/kg s.c. 100% [3][4]

AUC24 C57BL/6 Mouse 10 mg/kg s.c. 39.9 h·µM [3][4]

Experimental Protocols
CaMKK2 Binding Affinity (IC50) Determination
While the specific assay is not detailed in the provided references, a common method for

determining the IC50 of a kinase inhibitor is a competitive binding assay, such as a Time-

Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.
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Caption: General workflow for a TR-FRET based IC50 determination.

CaMKK2 Degradation (DC50 and Dmax) Assays
The degradation of CaMKK2 was quantified in HEK-293T cells expressing ePL-CaMKK2 and in

THP-1 cells.[1][3][4] Western blotting is a standard technique to measure the reduction in

protein levels.
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Caption: Standard workflow for determining protein degradation via Western Blot.
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In Vivo Pharmacokinetic Study
The pharmacokinetic profile of CC-3240 was assessed in C57BL/6 mice.[3][4]
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Caption: Workflow for an in vivo pharmacokinetic study.

Immunomodulatory Effects and Antitumor Activity
In addition to its direct effect on CaMKK2, CC-3240 has been shown to modulate immune cell

function. Treatment with CC-3240 increased CD8+ T-cell proliferation.[3][4] In a syngeneic

triple-negative breast cancer tumor model (orthotopic E0771), CC-3240 decreased the

migratory capacity and metastatic potential of mammary tumors.[3]

Summary and Future Directions
CC-3240 is a potent and bioavailable CaMKK2-targeting molecular glue degrader. Its ability to

efficiently induce the degradation of CaMKK2, coupled with favorable pharmacokinetic

properties and demonstrated antitumor effects in a preclinical model, underscores its potential

as a therapeutic candidate. Further studies are warranted to fully elucidate its cellular uptake

mechanisms, detailed biodistribution profile, and the downstream consequences of CaMKK2

degradation in various physiological and pathological contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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